3-(4-Methoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H16N4O2S
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)-6-[(3-methylphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H16N4O2S/c1-12-4-3-5-15(10-12)24-11-16-21-22-17(19-20-18(22)25-16)13-6-8-14(23-2)9-7-13/h3-10H,11H2,1-2H3
• InChI Key: IJSGFNMOJKZZOU-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC2=NN3C(=NN=C3S2)C4=CC=C(C=C4)OC

Description

3-(4-Methoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as MPTT, is a chemical compound with potential applications in scientific research. This compound is a member of the triazolo-thiadiazole family of compounds, which have been shown to exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Mechanism of Action

The mechanism of action of 3-(4-Methoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but studies have suggested that it may act by inhibiting the activity of key enzymes involved in cancer cell growth and proliferation. 3-(4-Methoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. 3-(4-Methoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation.
Biochemical and Physiological Effects
3-(4-Methoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit a range of biochemical and physiological effects. Studies have shown that 3-(4-Methoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can induce apoptosis and cell cycle arrest in cancer cells, which may contribute to its anticancer activity. 3-(4-Methoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, 3-(4-Methoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit antimicrobial activity against a range of bacterial and fungal pathogens.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(4-Methoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potent anticancer activity against a range of cancer cell lines. 3-(4-Methoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is also relatively easy to synthesize and can be purified using HPLC techniques. However, one of the limitations of using 3-(4-Methoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential toxicity, which may limit its use in vivo. In addition, the mechanism of action of 3-(4-Methoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, which may make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on 3-(4-Methoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of research is to further elucidate the mechanism of action of 3-(4-Methoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, which may help to optimize its use in lab experiments. Another area of research is to explore the potential therapeutic applications of 3-(4-Methoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in vivo, including its potential use as an anticancer agent. Finally, future research may focus on the development of novel derivatives of 3-(4-Methoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole with improved potency and selectivity.

Synthesis Methods

The synthesis of 3-(4-Methoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step process that begins with the reaction of 4-methoxyaniline with 3-methylphenol to form 4-methoxy-N-(3-methylphenyl)aniline. This intermediate is then reacted with thiosemicarbazide to produce 3-(4-methoxyphenyl)-1,2,4-triazole-5-thiol. The final step involves the reaction of this intermediate with 3-methylphenoxyacetic acid to yield 3-(4-Methoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. The purity and yield of 3-(4-Methoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be improved by using high-performance liquid chromatography (HPLC) purification techniques.

Scientific Research Applications

3-(4-Methoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit a range of biological activities that make it a promising candidate for scientific research. One of the most promising applications of 3-(4-Methoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is in the field of cancer research. Studies have shown that 3-(4-Methoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits potent anticancer activity against a range of cancer cell lines, including breast, lung, and colon cancer cells. 3-(4-Methoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.